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Compound of Interest

Compound Name: 1-(Trimethylsiloxy)cyclopentene

Cat. No.: B011397

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 1-(Trimethylsiloxy)cyclopentene, a versatile silyl
enol ether widely utilized in organic synthesis. We will explore its fundamental properties,
spectral characteristics, synthesis, and key applications, offering field-proven insights for its
effective use in research and development.

Core Identification and Chemical Properties

1-(Trimethylsiloxy)cyclopentene, also known as cyclopentanone enol trimethylsilyl ether, is
an organosilicon compound with the chemical formula CsH16OSi.[1][2] Its structure features a
trimethylsilyl group attached to the oxygen of the enol form of cyclopentanone. This structural
characteristic makes it a valuable intermediate in a variety of chemical transformations.

Table 1: Chemical and Physical Properties of 1-(Trimethylsiloxy)cyclopentene
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Property Value Reference

CAS Number 19980-43-9 [1][2113]14]

Molecular Formula CsH160Si [1][2]

Molecular Weight 156.30 g/mol [31[4]

Appearance C.:Ieér, colorless to light yellow 1516
liquid

Boiling Point 45 °C at 11 mmHg [3]

Density 0.878 g/mL at 25 °C [3]

Refractive Index (n2°/D)

1.440

[3]

Flash Point 36 °C (96.8 °F) - closed cup [3]
UBMYYGXGMPGCBO-

InChl Key [31[7]
UHFFFAOYSA-N
C--INVALID-LINK--

SMILES [3]

(C)0C1=CCCC1

Spectroscopic and Analytical Data

The structural elucidation of 1-(Trimethylsiloxy)cyclopentene is confirmed through various

spectroscopic techniques. The following data is crucial for its identification and purity

assessment.

'H NMR Spectroscopy

The proton NMR spectrum provides characteristic signals for the trimethylsilyl group and the

cyclopentene ring protons. A typical spectrum in CDCIs exhibits the following peaks:

e 0 0.21 (s, 9H): A sharp singlet corresponding to the nine equivalent protons of the

trimethylsilyl group.[6][8]

e 01.55(m, 2H), 1.69 (m, 2H), 2.05 (br d, 4H): Multiplets and broad doublets representing the
protons of the cyclopentene ring.[6][8]
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e 04.88 (br s, 1H): A broad singlet for the vinylic proton on the double bond.[6][8]

3C NMR Spectroscopy

While specific peak data from the search is limited, a predicted *3C NMR spectrum would show
signals for the methyl carbons of the trimethylsilyl group, the carbons of the cyclopentene ring,
and the two sp2 hybridized carbons of the enol ether double bond.

Mass Spectrometry (MS)

Mass spectrometry data is available for 1-(Trimethylsiloxy)cyclopentene, which is essential
for confirming its molecular weight and fragmentation pattern.[7]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in the molecule. The
spectrum would be expected to show strong C-O and Si-O stretching vibrations, as well as
C=C stretching from the enol ether.

Synthesis and Purification

The synthesis of 1-(Trimethylsiloxy)cyclopentene is a standard procedure in organic
chemistry, typically involving the reaction of cyclopentanone with a silylating agent in the
presence of a base.

Synthetic Protocol

A common and efficient method for the preparation of 1-(Trimethylsiloxy)cyclopentene
involves the reaction of cyclopentanone with trimethylchlorosilane (TMSCI) and a tertiary amine
base, such as triethylamine (EtsN), in an aprotic solvent like toluene.

Cyclopentanone + Trimethylchlorosilane + Triethylamine Reaction at 50°C Cool Filtration to remove Vacuum Concentration of Filtrate Distillation to yield
in Toluene (3-4 hours) Triethylamine Hydrochloride 1-(Trimethylsiloxy)cyclopentene

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-(Trimethylsiloxy)cyclopentene.
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Step-by-Step Methodology:

To a dry reaction vessel under an inert atmosphere (e.g., nitrogen), add dry toluene and
triethylamine.

» Heat the mixture to 50°C.

o Slowly add a mixture of cyclopentanone and trimethylchlorosilane to the reaction vessel.
e Maintain the reaction at 50°C for 3-4 hours after the addition is complete.

e Cool the reaction mixture and filter to remove the triethylamine hydrochloride salt.

o Concentrate the filtrate under reduced pressure to remove the toluene.

 Purify the resulting crude product by vacuum distillation to obtain pure 1-
(Trimethylsiloxy)cyclopentene.

This method is advantageous as it utilizes relatively inexpensive and less toxic reagents
compared to some alternatives.

Purification of 1-(Trimethylsiloxy)cyclopentene

For applications requiring high purity, a washing procedure followed by distillation is
recommended.[6][8]

Purification Protocol:[6][8]

Dissolve the impure silyl enol ether in pentane.

Wash the solution sequentially with cold aqueous sodium bicarbonate solution, cold dilute
hydrochloric acid, and again with cold agueous sodium bicarbonate solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure.

Purify by vacuum distillation.
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Applications in Organic Synthesis

1-(Trimethylsiloxy)cyclopentene is a versatile reagent with broad applications in organic
synthesis, primarily as a nucleophile in various carbon-carbon bond-forming reactions.[8][9]

1-(Trimethylsiloxy)cyclopentene

Michael Addition Pharmaceutical Intermediate

Agrochemical Synthesis

Mukaiyama Aldol Reaction Alkylation Reactions

Synthesis of a-functionalized
Cyclopentanones

Click to download full resolution via product page
Caption: Key applications of 1-(Trimethylsiloxy)cyclopentene in chemical synthesis.

Its utility stems from the electron-rich double bond, which can react with a variety of
electrophiles. Key applications include:

o Mukaiyama Aldol Reactions: As a stable enolate equivalent, it reacts with aldehydes and
ketones in the presence of a Lewis acid to form [3-hydroxy ketones.

o Michael Additions: It can undergo conjugate addition to a,3-unsaturated carbonyl
compounds.

» Alkylation Reactions: Reaction with alkyl halides provides a route to a-alkylated
cyclopentanones.

e Pharmaceutical and Agrochemical Synthesis: It serves as a key building block in the
synthesis of complex molecules with potential biological activity.[8]
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o Materials Science: It can be used as a precursor in the development of advanced materials.

[8]

Safety and Handling

1-(Trimethylsiloxy)cyclopentene is a flammable liquid and vapor and requires careful
handling in a well-ventilated area, away from ignition sources.[1][10] It is also known to cause
skin and serious eye irritation.[10]

Table 2: GHS Hazard Information
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Hazard Code

Precautionary
Reference
Statements

Flammable Liquid H226

P210 - Keep away
from heat/sparks/open

[3][10]
flames/hot surfaces.

— No smoking.

Skin Irritation H315

P280 - Wear

protective gloves.

P302 + P352- IFON  [3][10]
SKIN: Wash with

plenty of water.

Eye Irritation H319

P280 - Wear eye

protection. P305 +

P351 + P338 - IF IN

EYES: Rinse

cautiously with water

for several minutes. 13]110]
Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Specific Target Organ
Toxicity (Single H335

Exposure)

P261 - Avoid

breathing
dust/fume/gas/mist/iva
pors/spray. P271 - [3]
Use only outdoors or

in a well-ventilated

area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] It is

recommended to store at -20°C for long-term stability.[1][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses

or a face shield, chemical-resistant gloves, and a lab coat.[3][10]
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Conclusion

1-(Trimethylsiloxy)cyclopentene is a cornerstone reagent in modern organic synthesis. Its
well-defined properties, predictable reactivity, and accessibility make it an invaluable tool for the
construction of complex molecular architectures. A thorough understanding of its spectral
characteristics, synthesis, and handling is paramount for its safe and effective utilization in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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